Cas no 1935212-46-6 (3-1-(trifluoromethyl)cyclopropylaniline)

• Product Name: 3-1-(trifluoromethyl)cyclopropylaniline
• CAS No: 1935212-46-6
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 5941538
• PubChem ID: 131082803
• Update Time: 2025-06-08

3-1-(trifluoromethyl)cyclopropylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[1-(trifluoromethyl)cyclopropyl]-
• 3-(1-(Trifluoromethyl)cyclopropyl)aniline
• 3-1-(trifluoromethyl)cyclopropylaniline
• 1935212-46-6
• 3-[1-(trifluoromethyl)cyclopropyl]aniline
• SCHEMBL24028220
• AT10733
• EN300-193854
• CS-0530434

• Inchi： 1S/C10H10F3N/c11-10(12,13)9(4-5-9)7-2-1-3-8(14)6-7/h1-3,6H,4-5,14H2
• InChI Key： QFSAMSSPGWUMIQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2(C(F)(F)F)CC2)=C1

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 255.2±40.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-1-(trifluoromethyl)cyclopropylaniline

3-1-(Trifluoromethyl)cyclopropylaniline (CAS No. 1935212-46-6): An Overview of a Promising Compound in Medicinal Chemistry

3-1-(Trifluoromethyl)cyclopropylaniline (CAS No. 1935212-46-6) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its trifluoromethyl and cyclopropyl functionalities, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-1-(trifluoromethyl)cyclopropylaniline is notable for its combination of a cyclopropyl ring and a trifluoromethyl group, which are both known to influence the compound's reactivity and biological activity. The cyclopropyl ring, being highly strained, can enhance the reactivity of the molecule, while the trifluoromethyl group imparts significant electronic effects, making the compound more lipophilic and potentially more stable in biological systems.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The presence of the trifluoromethyl group in 3-1-(trifluoromethyl)cyclopropylaniline can significantly alter the pharmacokinetic and pharmacodynamic profiles of drugs, leading to improved bioavailability, metabolic stability, and reduced toxicity. These properties make it an attractive scaffold for the design of new therapeutic agents.

The synthesis of 3-1-(trifluoromethyl)cyclopropylaniline has been reported using various methodologies. One common approach involves the reaction of a trifluoromethylated cyclopropane derivative with an aniline derivative under suitable conditions. The choice of synthetic route can greatly influence the yield and purity of the final product, making it essential to optimize these conditions for large-scale production.

In terms of biological activity, preliminary studies have shown that 3-1-(trifluoromethyl)cyclopropylaniline exhibits promising properties as a potential therapeutic agent. For instance, it has been evaluated for its anti-inflammatory and analgesic effects in preclinical models. The compound's ability to modulate key signaling pathways involved in inflammation and pain suggests its potential as a lead compound for further development.

Beyond its therapeutic applications, 3-1-(trifluoromethyl)cyclopropylanamine has also been explored for its use in materials science. The unique electronic properties conferred by the cyclopropyl and trifluoromethyl groups make it suitable for applications in organic electronics and photovoltaic materials. Recent studies have demonstrated its potential as a building block for designing novel organic semiconductors with improved performance.

The safety profile of 3-1-(trifluoromethyl)cyclopropylanamine is another important aspect to consider. While detailed toxicological data are still being gathered, initial assessments suggest that it is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in both clinical and industrial settings.

In conclusion, 3-1-(trifluoromethyl)cyclopropylanamine (CAS No. 1935212-46-6) represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various fields of science and technology.